Cas no 2172570-40-8 (2-{3-(aminomethyl)-1-azabicyclo2.2.2octan-3-yloxy}ethan-1-ol)

• Product Name: 2-{3-(aminomethyl)-1-azabicyclo2.2.2octan-3-yloxy}ethan-1-ol
• CAS No: 2172570-40-8
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5567797
• PubChem ID: 165594968
• Update Time: 2025-08-05

2-{3-(aminomethyl)-1-azabicyclo2.2.2octan-3-yloxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1645650
• 2-{[3-(aminomethyl)-1-azabicyclo[2.2.2]octan-3-yl]oxy}ethan-1-ol
• 2172570-40-8
• 2-{3-(aminomethyl)-1-azabicyclo2.2.2octan-3-yloxy}ethan-1-ol

• Inchi： 1S/C10H20N2O2/c11-7-10(14-6-5-13)8-12-3-1-9(10)2-4-12/h9,13H,1-8,11H2
• InChI Key： HDBJCBXMTSNDEM-UHFFFAOYSA-N
• SMILES： O(CCO)C1(CN)CN2CCC1CC2

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-{3-(aminomethyl)-1-azabicyclo2.2.2octan-3-yloxy}ethan-1-ol

Introduction to 2-{3-(Aminomethyl)-1-Azabicyclo[2.2.2]Octan-3-Yloxy}Ethan-1-Ol (CAS No: 2172570-40-8)

The compound 2-{3-(Aminomethyl)-1-Azabicyclo[2.2.2]Octan-3-Yloxy}Ethan-1-Ol, identified by the CAS number 2172570-40-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines, which are known for their unique properties and versatility in chemical synthesis.

The molecular structure of this compound is characterized by a bicyclo[2.2.2]octane framework, which provides stability and rigidity to the molecule. The presence of an amino group (-NH₂) and a hydroxyl group (-OH) introduces additional functional diversity, enabling this compound to participate in a wide range of chemical reactions, including nucleophilic substitutions, acid-base interactions, and hydrogen bonding.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with specific targeting capabilities. Researchers have explored its role as a precursor for synthesizing more complex molecules with therapeutic applications, such as anti-inflammatory agents and neuroprotective drugs.

In terms of synthesis, this compound can be prepared through a multi-step process involving ring-forming reactions and functional group transformations. The use of advanced catalytic techniques has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

The unique combination of structural rigidity and functional groups in this compound makes it an attractive candidate for further research in areas such as material science and biotechnology. Its ability to form stable complexes with other molecules suggests potential applications in drug delivery systems and enzyme inhibition studies.

Moreover, computational chemistry methods have been employed to study the electronic properties and reactivity of this compound at the molecular level. These studies have provided valuable insights into its interaction with biological systems, paving the way for its use in personalized medicine and targeted therapy.

In conclusion, the compound 2-{3-(Aminomethyl)-1-Azabicyclo[2.2.2]Octan-3-Yloxy}Ethan-1-Ol (CAS No: 2172570-40-8) represents a promising building block for advancing chemical innovation across multiple disciplines.